3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA

• Molecular Formula: C32H56N7O18P3S
• Molecular Weight: 951.8 g/mol
• InChI: InChI=1S/C32H56N7O18P3S/c1-18(2)7-6-8-19(3)20(40)13-23(42)61-12-11-34-22(41)9-10-35-30(45)27(44)32(4,5)15-54-60(51,52)57-59(49,50)53-14-21-26(56-58(46,47)48)25(43)31(55-21)39-17-38-24-28(33)36-16-37-29(24)39/h16-21,25-27,31,40,43-44H,6-15H2,1-5H3,(H,34,41)(H,35,45)(H,49,50)(H,51,52)(H2,33,36,37)(H2,46,47,48)/t19-,20-,21+,25-,26-,27-,31+/m1/s1
• InChIKey: AGRBRZWAKOHMRQ-PWLNTODLSA-N

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA in Branched-Chain Fatty Acid Oxidation

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161) is a multi-methyl-branched 3-hydroxy fatty acyl-CoA derivative with the molecular formula C32H56N7O18P3S and molecular weight 935.78 Da [1]. This compound serves as a specific metabolic intermediate in the peroxisomal β-oxidation of branched-chain fatty acids, particularly in the degradation pathway of pristanic acid—a key product derived from dietary phytanic acid α-oxidation [2]. Its distinct (3S,4R) stereochemical configuration at the hydroxyl-bearing C3 and methyl-branched C4 positions defines its precise enzymatic recognition profile, distinguishing it from non-hydroxylated analogs such as 4,8-dimethylnonanoyl-CoA and other branched-chain acyl-CoA species [1]. As a pathway-specific intermediate, this compound is essential for investigating peroxisomal β-oxidation enzymology, branched-chain fatty acid metabolism disorders (e.g., Refsum disease, AMACR deficiency), and mitochondrial-peroxisomal metabolic crosstalk [2].

Pristanic acid β-oxidation intermediate (penultimate cycle)

(3S,4R) stereochemical configuration for enzymatic recognition

Peroxisomal β-oxidation enzymology & metabolic disorder research models

• [1] Human Metabolome Database. 3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA (HMDB0060161). 2013. View Source
• [2] Wanders RJA, Komen J, Ferdinandusse S. Phytanic acid metabolism in health and disease. Biochim Biophys Acta. 2011;1811(9):498-507. View Source

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: Enzyme Assay Specificity

Generic acyl-CoA substitution fails because the 3(S)-hydroxyl and 4(R)-methyl stereochemical features of this compound dictate exclusive enzymatic recognition within the pristanic acid β-oxidation pathway. Pristanic acid undergoes three cycles of peroxisomal β-oxidation to produce 4,8-dimethylnonanoyl-CoA (DMN-CoA) as the terminal chain-shortened product [1]. However, the 3-hydroxy intermediate—3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA—represents the penultimate β-oxidation cycle intermediate preceding 3-ketoacyl-CoA thiolytic cleavage, a stage that cannot be replicated using non-hydroxylated DMN-CoA, straight-chain analogs (e.g., nonanoyl-CoA), or longer-chain branched species (e.g., 3-hydroxypristanoyl-CoA) [1]. Furthermore, α-methylacyl-CoA racemase (AMACR), which acts exclusively on (2R)-methyl-branched acyl-CoA substrates to generate the (2S)-epimers required for β-oxidation entry, does not process 3-hydroxy intermediates directly, underscoring the distinct enzymatic routing of 3-hydroxylated versus 2-methyl-branched species [2]. Substituting with structurally mismatched analogs compromises assay specificity, introduces off-target metabolic flux artifacts, and invalidates mechanistic interpretation of peroxisomal β-oxidation enzymology [2].

Target Potential Substitute Risk Summary

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA 4,8-Dimethylnonanoyl-CoA (non-hydroxylated) Lacks 3(S)-OH; thioesterase susceptibility mismatch may redirect metabolic routing

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA 3-Hydroxypristanoyl-CoA (C17, longer chain) Chain-length difference targets an earlier β-oxidation cycle; enzyme kinetics may differ

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA Nonanoyl-CoA (straight-chain C9) Straight-chain structure routes to mitochondrial β-oxidation, not peroxisomal branched-chain pathway

• [1] Ofman R, el Mrabet L, Dacremont G, Spijer D, Wanders RJA. Demonstration of dimethylnonanoyl-CoA thioesterase activity in rat liver peroxisomes followed by purification and molecular cloning of the thioesterase involved. Biochem Biophys Res Commun. 2002;290(2):629-634. View Source
• [2] Ferdinandusse S, Denis S, IJlst L, Dacremont G, Waterham HR, Wanders RJA. Subcellular localization and physiological role of α-methylacyl-CoA racemase. J Lipid Res. 2000;41(11):1890-1896. View Source

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA Differentiation Guide

Hydroxylation-Dependent Thioesterase Susceptibility

4,8-Dimethylnonanoyl-CoA (DMN-CoA), the non-hydroxylated terminal product of three pristanic acid β-oxidation cycles, serves as a substrate for peroxisomal acyl-CoA thioesterase (ACOT) activity in rat liver peroxisomes, enabling its hydrolysis to free 4,8-dimethylnonanoate for mitochondrial transport [1]. In contrast, 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA, bearing a 3(S)-hydroxyl group, represents an upstream β-oxidation cycle intermediate that is NOT reported to undergo thioesterase-mediated hydrolysis. This differential susceptibility to peroxisomal thioesterase dictates distinct intracellular routing: DMN-CoA can enter the thioesterase-dependent transport pathway, whereas 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA remains committed to the NAD⁺-dependent 3-hydroxyacyl-CoA dehydrogenase step of the β-oxidation spiral [1][2].

Thioesterase Susceptibility

Reported

Target Not a reported substrate for peroxisomal thioesterase

Comparator (DMN-CoA) Documented substrate for rat liver peroxisomal thioesterase

Supports intra-peroxisomal β-oxidation enzymology studies

Kinetic parameters (Km, Vmax) not publicly available

Evidence Dimension	Susceptibility to peroxisomal acyl-CoA thioesterase hydrolysis
Target Compound Data	Not reported as a substrate for peroxisomal acyl-CoA thioesterase; remains in β-oxidation pathway for dehydrogenase processing
Comparator Or Baseline	4,8-Dimethylnonanoyl-CoA (DMN-CoA) — documented substrate for rat liver peroxisomal thioesterase
Quantified Difference	Qualitative difference (substrate vs. non-substrate); precise Km or Vmax values not available in public literature
Conditions	Rat liver peroxisomal fractions; acyl-CoA thioesterase activity assay

Why This Matters

Procurement selection based on thioesterase susceptibility determines whether the compound can be used to study peroxisome-to-mitochondria transport mechanisms versus intra-peroxisomal β-oxidation enzymology.

• [1] Ofman R, el Mrabet L, Dacremont G, Spijer D, Wanders RJA. Demonstration of dimethylnonanoyl-CoA thioesterase activity in rat liver peroxisomes followed by purification and molecular cloning of the thioesterase involved. Biochem Biophys Res Commun. 2002;290(2):629-634. View Source
• [2] Ferdinandusse S, Denis S, Van Roermund CWT, Wanders RJA, Dacremont G. Identification of the peroxisomal β-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids. J Lipid Res. 2004;45(6):1104-1111. View Source

Chain-Length Specificity vs. 3-Hydroxypristanoyl-CoA

3-Hydroxypristanoyl-CoA (C17 branched-chain; molecular weight 1064.02 Da) represents a longer-chain 3-hydroxylated intermediate derived from the first β-oxidation cycle of pristanoyl-CoA [1]. In contrast, 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA (C11 branched-chain; molecular weight 935.78 Da) is generated after three β-oxidation cycles. This chain-length difference dictates distinct enzymatic recognition: longer-chain 3-hydroxyacyl-CoA species (≥C14) are processed predominantly by peroxisomal L-bifunctional protein (LBP) with 3-hydroxyacyl-CoA dehydrogenase activity, whereas medium-chain 3-hydroxyacyl-CoAs such as 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA may engage distinct dehydrogenase isoforms or exhibit different kinetic parameters [2]. The specific kinetic constants (Km, kcat) for this compound with purified human peroxisomal 3-hydroxyacyl-CoA dehydrogenase remain unreported in public literature.

Chain-Length Specificity

Class-level

ΔMW: 128.24 Da
ΔC: 6 carbon atoms

Selects third β-oxidation cycle intermediate

Kinetic constants for human dehydrogenase unreported

Evidence Dimension	Chain length and molecular weight
Target Compound Data	C11 branched-chain; molecular weight 935.78 Da; derived from third β-oxidation cycle of pristanic acid
Comparator Or Baseline	3-Hydroxypristanoyl-CoA — C17 branched-chain; molecular weight 1064.02 Da; derived from first β-oxidation cycle of pristanoyl-CoA
Quantified Difference	Molecular weight difference: 128.24 Da (corresponding to loss of one C3 branched-chain acyl unit); chain length difference: 6 carbon atoms
Conditions	Structural and pathway-level inference based on pristanic acid β-oxidation biochemistry

Why This Matters

Researchers investigating specific β-oxidation cycle steps must select the appropriate chain-length intermediate; substituting 3-hydroxypristanoyl-CoA for 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA would interrogate an entirely different enzymatic step and pathway position.

• [1] ChEBI. 3-hydroxypristanoyl-CoA (CHEBI:63914). European Bioinformatics Institute. 2015. View Source
• [2] Huyghe S, Mannaerts GP, Baes M, Van Veldhoven PP. Peroxisomal multifunctional protein-2: the enzyme, the patients, and the controversy. Mol Genet Metab. 2006;89(3):195-204. View Source

Stereochemistry and Pathway vs. Nonanoyl-CoA

Nonanoyl-CoA (C9 straight-chain; molecular weight 903.73 Da) is a medium-chain straight-chain fatty acyl-CoA involved in mitochondrial β-oxidation of saturated fatty acids [1]. In contrast, 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA features both a 3(S)-hydroxyl group and 4(R) and 8 methyl branches, confining its metabolism exclusively to the peroxisomal branched-chain fatty acid oxidation pathway. The stereospecific 3(S)-hydroxyl configuration is required for recognition by peroxisomal 3-hydroxyacyl-CoA dehydrogenases, whereas straight-chain nonanoyl-CoA bypasses hydroxylation and enters directly into mitochondrial acyl-CoA dehydrogenase and enoyl-CoA hydratase steps [2].

Pathway Routing

Class-level

Target Peroxisomal branched-chain β-oxidation

Comparator (Nonanoyl-CoA) Mitochondrial straight-chain β-oxidation

Ensures peroxisomal pathway specificity

Subcellular localization based on pathway mapping studies

Evidence Dimension	Metabolic pathway routing and subcellular localization
Target Compound Data	Exclusively peroxisomal β-oxidation of branched-chain fatty acids (pristanic acid pathway); requires 3(S)-hydroxyl-specific dehydrogenase
Comparator Or Baseline	Nonanoyl-CoA — mitochondrial β-oxidation of straight-chain saturated fatty acids; no hydroxyl group present
Quantified Difference	Subcellular localization difference (peroxisomal vs. mitochondrial); pathway routing difference (branched-chain vs. straight-chain β-oxidation)
Conditions	Cellular fractionation and β-oxidation pathway mapping studies

Why This Matters

Procurement for branched-chain fatty acid oxidation studies cannot substitute straight-chain analogs; doing so would generate mitochondrial β-oxidation data irrelevant to peroxisomal branched-chain pathway investigation.

• [1] Human Metabolome Database. Nonanoyl-CoA (HMDB0013355). 2012. View Source
• [2] Wanders RJA, Waterham HR, Ferdinandusse S. Peroxisomes and their central role in metabolic interaction with mitochondria. Biochim Biophys Acta. 2016;1863(5):922-933. View Source

3(S)-Hydroxy-4(R),8-dimethyl-nonanoyl-CoA: Research Applications

Peroxisomal 3-Hydroxyacyl-CoA Dehydrogenase Activity

This compound serves as the native substrate for the third β-oxidation cycle 3-hydroxyacyl-CoA dehydrogenase step in pristanic acid degradation, enabling precise kinetic characterization of peroxisomal L-bifunctional protein (LBP) and D-bifunctional protein (DBP) activity toward medium-chain branched 3-hydroxyacyl-CoA substrates [1].

LC-MS/MS Acyl-CoA Profiling for Metabolic Disorders

As a predicted intermediate in the pristanic acid β-oxidation pathway, 3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA is a candidate analyte for flow-injection tandem mass spectrometry (FIA-MS/MS) acyl-CoA profiling methods, with potential diagnostic relevance for peroxisomal β-oxidation disorders including AMACR deficiency and D-bifunctional protein deficiency [2].

Peroxisome-to-Mitochondria Metabolite Transport

Unlike its non-hydroxylated counterpart 4,8-dimethylnonanoyl-CoA—which undergoes thioesterase-mediated hydrolysis for mitochondrial transport—3(S)-hydroxy-4(R),8-dimethyl-nonanoyl-CoA remains committed to intra-peroxisomal β-oxidation, making it a valuable control substrate for dissecting the branched-chain acyl-CoA transport machinery at the peroxisomal-mitochondrial interface [3].

Branched-Chain CoA Synthesis and Characterization

This compound serves as a reference standard for the asymmetric synthesis and stereochemical assignment of 3-hydroxy fatty acyl-CoA species, supporting the development of enantioselective synthetic methodologies for complex acyl-CoA derivatives with defined (3S,4R) configuration [4].

Application

Selection Property

Validation Focus

3-Hydroxyacyl-CoA dehydrogenase kinetics

(3S,4R) medium-chain branched substrate

LBP/DBP substrate specificity characterization

Acyl-CoA profiling in peroxisomal disorders

Predicted ionization & chromatographic behavior

FIA-MS/MS method development for research profiling

Peroxisomal-mitochondrial transport studies

Thioesterase-resistant intermediate

Transport machinery dissection at organelle interface

Asymmetric CoA synthesis reference

Defined (3S,4R) stereochemistry

Enantioselective synthesis validation

• [1] Ferdinandusse S, Denis S, Van Roermund CWT, Wanders RJA, Dacremont G. Identification of the peroxisomal β-oxidation enzymes involved in the degradation of long-chain dicarboxylic acids. J Lipid Res. 2004;45(6):1104-1111. View Source
• [2] Palladino AA, Chen J, Kallish S, Stanley CA, Bennett MJ. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects. Mol Genet Metab. 2012;107(4):679-683. View Source
• [3] Ofman R, el Mrabet L, Dacremont G, Spijer D, Wanders RJA. Demonstration of dimethylnonanoyl-CoA thioesterase activity in rat liver peroxisomes followed by purification and molecular cloning of the thioesterase involved. Biochem Biophys Res Commun. 2002;290(2):629-634. View Source
• [4] Vilotijevic I, Jamison TF. Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones. Molecules. 2019;24(11):2097. View Source